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Compound of Interest

Compound Name: 9-Tricosene

Cat. No.: B1609328

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 9-Tricosene, a common insect pheromone. Adherence to these procedures will
help ensure compliance with regulations and minimize environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety glasses, chemical-resistant gloves, and a lab coat.
Handle 9-Tricosene in a well-ventilated area to avoid inhalation of any vapors. In case of a
spill, absorb the material with an inert substance (e.g., vermiculite, sand) and place it in a
sealed container for disposal.

Step-by-Step Disposal Procedures

The primary methods for the proper disposal of 9-Tricosene are through a licensed waste
disposal company or by incineration. It is crucial to adhere to all applicable federal, state, and
local environmental regulations.

Step 1: Waste Identification and Classification

As a chemical waste generator, you are responsible for determining if 9-Tricosene waste is
classified as hazardous.[1] This determination is based on its characteristics. While 9-
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Tricosene is not specifically listed as a hazardous waste, its flashpoint is greater than 110°C
(>230°F), which means it is a combustible liquid.[2] Depending on the specific mixture and
regulations, it may be classified as an ignitable hazardous waste (EPA waste code D001) if its
flashpoint is below 140°F (60°C) when disposed of.[3] Always consult your institution's
Environmental Health and Safety (EHS) department for guidance on proper waste
classification.

Step 2: Segregation and Storage of Waste

Properly segregate 9-Tricosene waste from other chemical waste streams to avoid
incompatible mixtures. Store the waste in a clearly labeled, sealed, and chemically compatible
container. The label should include the chemical name ("9-Tricosene waste"), the date of
accumulation, and any associated hazard warnings.

Step 3: Selecting a Disposal Method

There are two primary recommended disposal methods for 9-Tricosene:

e Licensed Professional Waste Disposal Service: This is the most common and recommended
method. Contact a licensed and reputable chemical waste disposal company to handle the
collection, transportation, and disposal of the 9-Tricosene waste. This ensures that the
waste is managed in compliance with all regulatory requirements.

o Chemical Incineration: If your facility has a licensed chemical incinerator, 9-Tricosene can
be disposed of by burning in a chemical incinerator equipped with an afterburner and
scrubber. This method should only be performed by trained personnel in a permitted facility.

Step 4: Disposal of Contaminated Materials

Any materials that have come into contact with 9-Tricosene, such as personal protective
equipment (PPE), absorbent materials from spills, and empty containers, should be disposed of
as 9-Tricosene waste. Triple-rinse empty containers with a suitable solvent; the rinsate should
be collected and disposed of as hazardous waste.

Environmental Precautions:
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Under no circumstances should 9-Tricosene or its containers be disposed of in the regular
trash or poured down the drain.[4] Prevent the release of this chemical into the environment,
including soil and waterways.

Quantitative Data and Properties

The following table summarizes key quantitative data for 9-Tricosene relevant to its handling

and disposal.
Property Value Source
Chemical Formula Ca23Has [5]
CAS Number 27519-02-4 [1][5]
Flash Point > 110 °C (> 230 °F) [2]
Boiling Point 300 °C @ 760 mmHg [2]

o 0.3mg/L @ 25 °C
Solubility in Water i [2]
(experimental)

) D001 (Ignitable Waste, if flash
Potential EPA Waste Code ] [3]
point < 140°F)

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 9-
Tricosene.
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Start: 9-Tricosene Waste Generated

1. Waste Identification & Classification
(Consult SDS & EHS)

Is the waste classified as hazardous?

No Yes

2. Segregate and Store in a Labeled, Sealed Container

Follow institutional procedures for non-hazardous chemical waste

3. Select Disposal Method

Preferred Method

Alternative (if permitted)

Contact Licensed Waste Disposal Company Incinerate in a Permitted Chemical Incinerator

4. Dispose of Contaminated Materials as 9-Tricosene Waste

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: 9-Tricosene Disposal Decision Workflow.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of 9-Tricosene, contributing to a safer working environment and protecting our planet.
Always prioritize safety and consult with your institution's EHS department for specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1609328?utm_src=pdf-body
https://www.benchchem.com/product/b1609328?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL09615&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.thegoodscentscompany.com/data/rw1033921.html
https://www.actenviro.com/epa-waste-codes__trashed/
https://www.acq.osd.mil/eie/afpmb/docs/techguides/tg21.pdf
https://haz-map.com/Agents/9485
https://www.benchchem.com/product/b1609328#9-tricosene-proper-disposal-procedures
https://www.benchchem.com/product/b1609328#9-tricosene-proper-disposal-procedures
https://www.benchchem.com/product/b1609328#9-tricosene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1609328?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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